N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide

• IUPAC Name: N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C15H26N4O/c1-3-18-6-8-19(9-7-18)12-13(2)10-17-15(20)14-4-5-16-11-14/h4-5,11,13,16H,3,6-10,12H2,1-2H3,(H,17,20)
• InChI Key: QGAQXFRIDRTZKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(C)CNC(=O)C2=CNC=C2
• Molecular Formula: C15H26N4O
• Molecular Weight: 278.39 g/mol

Description

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide is a synthetic organic compound known for its diverse applications in medicinal chemistry and pharmaceutical research. This compound features a pyrrole ring substituted with a carboxamide group and a side chain containing an ethylpiperazine moiety, which contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide typically involves multiple steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine under acidic conditions.

Introduction of the Carboxamide Group: The carboxamide group is introduced via an amide coupling reaction, often using reagents like carbodiimides (e.g., EDCI) and coupling agents (e.g., HOBt) to facilitate the formation of the amide bond.

Attachment of the Side Chain: The side chain containing the ethylpiperazine moiety is typically introduced through nucleophilic substitution reactions, where the piperazine derivative reacts with an appropriate alkyl halide or sulfonate ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions, and purification techniques such as crystallization and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the carboxamide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides, sulfonate esters

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Amines

Substitution: Various N-substituted derivatives

Scientific Research Applications

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.

Biological Studies: The compound is studied for its potential interactions with biological targets, including receptors and enzymes.

Industrial Applications: It serves as an intermediate in the production of more complex molecules used in various industrial processes.

Mechanism of Action

The mechanism of action of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide involves its interaction with specific molecular targets, such as neurotransmitter receptors or enzymes. The ethylpiperazine moiety is known to enhance binding affinity and selectivity towards these targets, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(4-methylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide
• N-[3-(4-ethylpiperidin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide

Uniqueness

N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide is unique due to the presence of the ethylpiperazine moiety, which imparts distinct pharmacokinetic and pharmacodynamic properties compared to its analogs. This structural feature enhances its potential as a therapeutic agent by improving its binding affinity and selectivity for specific biological targets.

This detailed overview provides a comprehensive understanding of N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-1H-pyrrole-3-carboxamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds